Cas no 214556-01-1 (5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid)

• Product Name: 5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid
• CAS No: 214556-01-1
• MF: C₁₃H₂₃NO₃S₂
• MW: 305.456621408463
• CID: 2841401
• PubChem ID: 18358077
• Update Time: 2025-04-21

5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[5-(1,2-Dithiolan-3-yl)pentanoylamino]pentanoic Acid
• 214556-01-1
• DTXSID60593084
• 5-{[5-(1,2-Dithiolan-3-yl)pentanoyl]amino}pentanoic acid
• CMKXRGMJZZTNPK-UHFFFAOYSA-N
• SCHEMBL7839737

• Inchi： 1S/C13H23NO3S2/c15-12(14-9-4-3-7-13(16)17)6-2-1-5-11-8-10-18-19-11/h11H,1-10H2,(H,14,15)(H,16,17)
• InChI Key： CMKXRGMJZZTNPK-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 305.11193594Da
• Monoisotopic Mass: 305.11193594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų